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Introduction

Stachyose is a naturally occurring tetrasaccharide belonging to the raffinose family of
oligosaccharides (RFOs).[1] It is found in a variety of plants, particularly in legumes such as
soybeans and peas.[2] As a functional oligosaccharide, stachyose is of significant interest to
researchers in the fields of nutrition, gut microbiology, and drug development due to its
prebiotic properties and potential health benefits.[3] This guide provides a comprehensive
overview of the chemical structure, physicochemical properties, metabolic pathways, and
relevant experimental protocols for the study of stachyose.

Chemical Structure

Stachyose is a non-reducing tetrasaccharide with the molecular formula C24H42021. It is
composed of two a-D-galactose units, one a-D-glucose unit, and one 3-D-fructose unit. The
monosaccharide units are sequentially linked as follows: Gal(al - 6)Gal(al - 6)Glc(al < 23)Fru.
[4][5] The systematic IUPAC name for stachyose is (3-D-Fructofuranosyl O-a-D-
galactopyranosyl-(1 - 6)-a-D-galactopyranosyl-(1 — 6)-a-D-glucopyranoside.[4]

The structure consists of a sucrose core with two additional a-D-galactose units attached via
a(1 - 6) glycosidic bonds to the glucose moiety of sucrose.[6] The presence of these o-
galactosidic linkages makes stachyose indigestible by human intestinal enzymes, which lack
the necessary a-galactosidase activity.[1][2]
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Physicochemical Properties of Stachyose

A summary of the key physicochemical properties of stachyose is presented in the table
below, providing essential data for experimental design and application.

Property Value References

Molecular Formula C24H42021 [4117]

Molecular Weight 666.58 g/mol [4107]

CAS Number 470-55-3 (anhydrous) [4115]
White to off-white crystalline

Appearance [2]
powder

Melting Point 167-170 °C (anhydrous) [8]

Optical Rotation [a]2_D_ +131.3° (c=4.5 in H20) [8]
Easily soluble in water (50

Solubility mg/mL); insoluble in organic [5]
solvents like ethanol.

Density 1.84 g/cm3 (predicted) [519]

pKa (strongest acidic) 11.63 (predicted) [8][10]

Sweethess

Approximately 22-28% that of

sucrose.

[3]

Stability

Stable under acidic and high-

temperature conditions.

Metabolic Pathways

Stachyose plays a role in plant physiology and is metabolized by gut microbiota in humans.
The following diagrams illustrate these key pathways.

Biosynthesis of Stachyose in Plants
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In plants, stachyose is synthesized as part of the raffinose family of oligosaccharides. This

pathway is crucial for carbon storage and transport, as well as for conferring tolerance to
abiotic stresses like cold and desiccation. The biosynthesis begins with sucrose and involves

the sequential addition of galactose units from a donor molecule, galactinol.

Raffinose Synthase

GS) Raffinose

Sucrose

Galactinol Synthase .
(Gols) Galactinol

Stachyose Synthase
(STS) Stachyose

UDP-Galactose
myo-Inositol

Short-Chain Fatty Acids
(Acetate, Propionate, Butyrate)

o-Galactosidase
(from gut microbiota)

Further
Fermentation

Gases
(CO2, Hz, CHa4)
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Sample Dilution & Filtration)

(0.45 pm filter)
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HPLC Analysis
(Carbohydrate Column, RI Detector)

i

Data Analysis:
Peak Identification & Quantification

End:

Stachyose Concentration Determined
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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